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Introduction

Butamifos is a chiral organophosphate herbicide used for the selective control of annual
weeds in various crops. Understanding its environmental fate and transport is crucial for
assessing its potential ecological impact and for the development of environmentally sound
agricultural practices. This technical guide provides a comprehensive overview of the core
processes governing the environmental behavior of butamifos, including its degradation,
mobility, and potential for bioaccumulation. While specific experimental data for butamifos is
limited in publicly available literature, this guide details the standardized experimental protocols
used to determine these critical environmental parameters, providing a framework for future
research and assessment.

Physicochemical Properties

The environmental behavior of a pesticide is fundamentally influenced by its physicochemical
properties. Butamifos (C13H21:N204PS) is a chiral molecule, typically present as a racemic
mixture of its (R)- and (S)-isomers[1]. Key properties that dictate its environmental fate are
summarized in the table below.
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Property

Value

Significance

Molecular Formula

C13H21N204PS

Provides the elemental

composition.

Molar Mass

332.35 g/mol [1]

Influences diffusion and

volatility.

Water Solubility

Low (specific value not readily

Low water solubility suggests a
tendency to patrtition to soll

organic matter and biota rather

available) o
than remaining in the aqueous
phase.
A high log Kow value indicates
a high potential for
Octanol-Water Partition 462 bioaccumulation in fatty tissues

Coefficient (log Kow)

of organisms and strong
adsorption to organic matter in

soil and sediment.

Vapor Pressure

Data not readily available

Influences the potential for
volatilization from soil and
water surfaces into the

atmosphere.

Henry's Law Constant

Data not readily available

Indicates the partitioning
behavior between air and
water, affecting its potential for
volatilization from water

bodies.

Degradation Processes

The persistence of butamifos in the environment is determined by the rate of its degradation

through various biotic and abiotic processes.

Biotic Degradation (Soil)
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Microbial degradation is a primary pathway for the breakdown of many pesticides in the soil.
This process can occur under both aerobic (oxygen-rich) and anaerobic (oxygen-deficient)
conditions.

Aerobic Soil Metabolism: In the presence of oxygen, soil microorganisms can utilize butamifos
as a source of carbon and nutrients, breaking it down into simpler, often less toxic, compounds.

Anaerobic Soil Metabolism: In saturated or flooded soils where oxygen is limited, anaerobic
microorganisms employ different metabolic pathways to degrade butamifos.

Quantitative Data: Soil Half-Life

The half-life (DTso) is the time required for 50% of the initial concentration of a substance to
degrade. Specific experimental data for the soil half-life of butamifos under aerobic and
anaerobic conditions are not readily available in the public domain. The AERU Pesticide
Properties Database notes that environmental fate data for butamifos is scarce[2].

Parameter Value (Days) Conditions
Aerobic Soil Half-Life (DTso) Data not available Laboratory or field studies
Anaerobic Soil Half-Life (DTso)  Data not available Laboratory or field studies

Abiotic Degradation

Hydrolysis: Butamifos, as an organophosphate ester, is susceptible to hydrolysis, the chemical
breakdown in the presence of water. The rate of hydrolysis is highly dependent on the pH of the
surrounding medium. Generally, for organophosphates, hydrolysis is faster under alkaline
conditions.

Photolysis: Photolysis, or photodegradation, is the breakdown of a chemical by light,
particularly in the ultraviolet spectrum of sunlight. This process can be a significant degradation
pathway for pesticides present on soil surfaces or in clear surface waters.

Quantitative Data: Hydrolysis and Photolysis Half-Lives
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Specific experimental data for the hydrolysis and photolysis half-lives of butamifos are not
readily available.

Parameter Value (Days) Conditions
Hydrolysis Half-Life (DTso) Data not available pH5,7,9
Aqueous Photolysis Half-Life ) i

Data not available Sterile, buffered water
(DTs0)
Soil Photolysis Half-Life (DTso)  Data not available Soil surface

Transport Processes

The movement of butamifos through the environment is governed by its partitioning between
soil, water, and air, as well as its potential for uptake by living organisms.

Soil Mobility

The mobility of butamifos in soil determines its potential to leach into groundwater or move
with surface runoff into water bodies. This is primarily influenced by its adsorption to soill
particles. The key parameters used to quantify soil mobility are the soil-water distribution
coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc). A higher Koc
value indicates stronger adsorption to soil organic matter and lower mobility.

Quantitative Data: Soil Sorption

Experimental values for the Kd and Koc of butamifos are not readily available. Given its high
log Kow, it is anticipated that butamifos would have a high Koc value, indicating strong
adsorption to soil and limited mobility.

Parameter Value Interpretation

. . . . Indicates partitioning between
Soil Adsorption Coefficient (Kd)  Data not available ]
soil and water.

Organic Carbon Partition ) High value expected,
o Data not available ) N
Coefficient (Koc) suggesting low mobility.
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Bioaccumulation

Bioaccumulation is the process by which a chemical is taken up by an organism from the
environment, leading to a concentration in the organism that is higher than in the surrounding
medium. The Bioconcentration Factor (BCF) is a measure of a chemical's potential to
accumulate in aquatic organisms, particularly fish, directly from the water. A high BCF suggests
a higher likelihood of bioaccumulation.

Quantitative Data: Bioaccumulation

An experimental BCF value for butamifos is not readily available. The high log Kow of 4.62
suggests a significant potential for bioaccumulation.

Parameter Value (L/kg) Species

) ) ) e.g., Rainbow trout
Bioconcentration Factor (BCF) Data not available )
(Oncorhynchus mykiss)

Experimental Protocols

Detailed methodologies for determining the key environmental fate parameters are outlined in
internationally recognized guidelines, primarily from the Organisation for Economic Co-
operation and Development (OECD).

Soil Degradation (Aerobic and Anaerobic)

Protocol: Based on OECD Guideline 307 ("Aerobic and Anaerobic Transformation in Soil").

» Soil Selection: A minimum of four different soil types with varying textures, organic carbon
content, pH, and microbial biomass are used.

» Test Substance Application: *C-labeled butamifos is applied to the soil samples at a
concentration relevant to its agricultural use.

¢ Incubation:

o Aerobic: Soil samples are maintained at a constant temperature (e.g., 20°C) and moisture
content (e.g., 40-60% of maximum water holding capacity) in the dark. A continuous flow
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of air is passed through the incubation vessels to maintain aerobic conditions.

o Anaerobic: Solil is saturated with water and purged with an inert gas (e.g., nitrogen) to
establish anaerobic conditions. The samples are then incubated in the dark at a constant
temperature.

o Sampling and Analysis: Soil samples are taken at various time intervals. The samples are
extracted, and the concentrations of the parent butamifos and its major degradation
products are determined using techniques like High-Performance Liquid Chromatography
(HPLC) with radiometric detection. Volatile degradation products (e.g., 1*CO3) are trapped
and quantified.

o Data Analysis: The rate of degradation and the half-life (DTso) are calculated using
appropriate kinetic models, typically first-order kinetics.

Hydrolysis
Protocol: Based on OECD Guideline 111 ("Hydrolysis as a Function of pH").
o Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

o Test Substance Application: A known concentration of butamifos (radiolabeled or non-
labeled) is added to each buffer solution.

 Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or
50°C for preliminary testing).

o Sampling and Analysis: Aliquots of the solutions are taken at different time points and
analyzed for the concentration of butamifos and its hydrolysis products using a suitable
analytical method (e.g., HPLC, GC-MS).

o Data Analysis: The hydrolysis rate constant and half-life are determined for each pH level.

Photolysis

Protocol: Based on OECD Guideline 316 ("Phototransformation of Chemicals in Water — Direct
Photolysis").
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» Test Solution: A solution of butamifos in sterile, buffered water is prepared.

« Irradiation: The test solution is exposed to a light source that simulates natural sunlight (e.g.,
a xenon arc lamp). Control samples are kept in the dark under the same conditions to
account for any non-photolytic degradation.

o Sampling and Analysis: Samples are collected from both the irradiated and dark control
solutions at various time intervals and analyzed for the concentration of butamifos.

o Data Analysis: The rate of photolysis and the photolytic half-life are calculated. The quantum
yield, which is a measure of the efficiency of the photochemical process, can also be
determined.

Soil Adsorption/Desorption

Protocol: Based on OECD Guideline 106 ("Adsorption — Desorption Using a Batch Equilibrium
Method").

» Soil and Solution Preparation: Several soil types with different properties are used. A solution
of 1*C-labeled butamifos in 0.01 M CacCl: is prepared.

o Equilibration (Adsorption): Soil samples are equilibrated with the butamifos solution for a
specified period (e.g., 24 hours) with agitation.

o Separation and Analysis: The soil and solution phases are separated by centrifugation. The
concentration of butamifos remaining in the solution is measured. The amount adsorbed to
the soil is calculated by the difference from the initial concentration.

o Desorption: The soil from the adsorption phase is re-suspended in a fresh butamifos-free
solution and equilibrated again to determine the amount of butamifos that desorbs from the
soil particles.

o Data Analysis: The soil-water distribution coefficient (Kd) is calculated for each soil. The
organic carbon-normalized adsorption coefficient (Koc) is then calculated by dividing Kd by
the fraction of organic carbon in the soil.

Bioconcentration Factor (BCF)
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Protocol: Based on OECD Guideline 305 ("Bioaccumulation in Fish: Aqueous and Dietary
Exposure™).

o Test Organism: A suitable fish species, such as rainbow trout (Oncorhynchus mykiss) or
zebrafish (Danio rerio), is used.

o Exposure (Uptake Phase): Fish are exposed to a constant, low concentration of **C-labeled
butamifos in a flow-through system for a defined period (e.g., 28 days).

» Depuration Phase: After the uptake phase, the fish are transferred to clean, butamifos-free
water for a depuration period.

o Sampling and Analysis: Water and fish tissue samples are collected at regular intervals
during both the uptake and depuration phases. The concentration of butamifos in the
samples is determined.

o Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the
concentration of butamifos in the fish tissue to the concentration in the water at steady-
state.

Visualizations

Environmental Compartments

Uptake Biota (Plants, Animals)

Uptake

Volatility Fate Processes

Leaching & Runoff

Application

Volatility Bioaccumulation

Degradation
(Biotic & Abiotic)
Adsorption/
Desorption

Butamifos Applied Direct Application N
to Agricultural System

+/

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1668082?utm_src=pdf-body
https://www.benchchem.com/product/b1668082?utm_src=pdf-body
https://www.benchchem.com/product/b1668082?utm_src=pdf-body
https://www.benchchem.com/product/b1668082?utm_src=pdf-body
https://www.benchchem.com/product/b1668082?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Overview of Butamifos Environmental Fate and Transport Pathways.
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Caption: General Degradation Pathways for Butamifos in the Environment.
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Caption: Experimental Workflow for Determining Soil Half-Life of Butamifos.

Conclusion

This technical guide has synthesized the current understanding of the environmental fate and
transport processes of the herbicide butamifos. A significant finding is the notable scarcity of
publicly available, quantitative data for its key environmental parameters, such as soil half-life,
sorption coefficients, and bioconcentration factor. However, by detailing the standardized
OECD protocols for determining these values, this guide provides researchers and scientists
with a robust framework for conducting future studies to fill these knowledge gaps. The high log
Kow of butamifos suggests a strong potential for soil sorption and bioaccumulation,
highlighting the need for empirical data to accurately assess its environmental risk. Further
research is essential to fully characterize the environmental behavior of butamifos and to
ensure its safe and sustainable use in agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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